2-Chloro-5-(pentafluorosulfur)benzoic acid
Overview
Description
Molecular Structure Analysis
The molecular formula of 2-Chloro-5-(pentafluorosulfur)benzoic acid is C7H4ClF5O2S . The InChI code is 1S/C7H4ClF5O2S/c8-6-2-1-4 (3-5 (6)7 (14)15)16 (9,10,11,12)13/h1-3H, (H,14,15) .Physical And Chemical Properties Analysis
The physical form of 2-Chloro-5-(pentafluorosulfur)benzoic acid is solid . It has a molecular weight of 282.62 . The storage temperature is ambient .Scientific Research Applications
Application in Chemical Synthesis
- Summary of the Application: “2-Chloro-5-(pentafluorosulfur)benzoic acid” is used in the synthesis of N-arylanthranilic acid derivatives . These derivatives are versatile compounds with various pharmacological activities, such as antibacterial, anti-inflammatory, antimalarial, and anticancer activities .
- Methods of Application or Experimental Procedures: The compound is aminated with various arylamine in superheated water with potassium carbonate as base . This method is metal catalyst-free, making it a simple, environmentally-friendly, and efficient synthesis of N-phenylanthranilic acid derivatives .
- Results or Outcomes: Good yields were achieved within 2-3 hours at 150-190°C . This method provides an efficient way to synthesize N-arylanthranilic acid derivatives, which have various pharmacological applications .
Application in Synthesis of Mesalamine
- Summary of the Application: Mesalamine is an anti-inflammatory agent used for the treatment and management of colitis . “2-Chloro-5-(pentafluorosulfur)benzoic acid” is used as a starting material for the large-scale production of mesalamine .
- Methods of Application or Experimental Procedures: The synthesis involves the conversion of a chloro group into a hydroxyl group using aqueous KOH solution, followed by the reduction of a nitro group to amine using Pd/C . This one-pot method is a green approach for the large-scale production of mesalamine .
- Results or Outcomes: The method provides excellent conversion (99.3%), high yield (93%), and validated results for benign, large-scale production .
Safety And Hazards
The safety information for 2-Chloro-5-(pentafluorosulfur)benzoic acid includes the following: It causes skin irritation and serious eye irritation. It may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-chloro-5-(pentafluoro-λ6-sulfanyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF5O2S/c8-6-2-1-4(3-5(6)7(14)15)16(9,10,11,12)13/h1-3H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNKMPGVWOPIPMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(F)(F)(F)(F)F)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF5O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501129781 |
Source
|
| Record name | Sulfate(1-), (3-carboxylato-4-chlorophenyl)pentafluoro-, hydrogen (1:1), (OC-6-21)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501129781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(pentafluorosulfur)benzoic acid | |
CAS RN |
1431329-70-2 |
Source
|
| Record name | Sulfate(1-), (3-carboxylato-4-chlorophenyl)pentafluoro-, hydrogen (1:1), (OC-6-21)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1431329-70-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfate(1-), (3-carboxylato-4-chlorophenyl)pentafluoro-, hydrogen (1:1), (OC-6-21)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501129781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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